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Compound of Interest

Compound Name: MIND4-19

Cat. No.: B3469586

For research, scientific, and drug development professionals, this document provides a
detailed guide for the preparation, storage, and handling of a MIND4-19 stock solution in
Dimethyl Sulfoxide (DMSO).

MIND4-19 is a potent inhibitor of Sirtuin 2 (SIRT2), a class lll histone deacetylase, with a
reported half-maximal inhibitory concentration (IC50) of 7.0 uM.[1] This compound and its
analogs are also recognized as activators of the Nuclear factor erythroid 2-related factor 2
(Nrf2) pathway, a critical cellular defense mechanism against oxidative stress. This dual
functionality makes MIND4-19 a compound of significant interest in neurodegenerative disease
research, particularly for conditions like Huntington's disease.

Materials and Reagents
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Material/lReagent Specifications

MINDA4-19 Purity >98%

Dimethyl Sulfoxide (DMSO) Anhydrous, =99.9% purity

Conical tube 1.5 mL or 2.0 mL, sterile, polypropylene
Micropipettes Calibrated, p10, p200, p1000

Pipette tips Sterile, filter tips

Vortex mixer Standard laboratory model

Sonicator (optional) Water bath sonicator

Analytical balance Readable to at least 0.1 mg

Personal Protective Equipment Safety glasses, gloves, lab coat

Experimental Protocols
Preparation of a 50 mM MIND4-19 Stock Solution

This protocol describes the preparation of a 50 mM stock solution of MIND4-19 in DMSO. The
high solubility of MIND4-19 in DMSO allows for the preparation of concentrated stock solutions.

[2]

* Pre-weighing Preparation: Before handling MIND4-19 powder, allow the vial to equilibrate to
room temperature for at least 30 minutes to prevent condensation.

¢ Weighing MIND4-19: Tare a sterile 1.5 mL conical tube on an analytical balance. Carefully
weigh the desired amount of MIND4-19 powder. For example, to prepare 1 mL of a 50 mM
stock solution, weigh out 18.67 mg of MIND4-19 (Molecular Weight: 373.47 g/mol ).

 Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the conical tube
containing the MIND4-19 powder. For the example above, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Visual inspection should confirm a clear solution with no visible
particulates.
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e Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the
tube in a water bath for 5-10 minutes.[2]

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 uL) in sterile polypropylene microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][3]

: _ E

Parameter Value Reference
Molecular Weight 373.47 g/mol [3]
IC50 for SIRT2 Inhibition 7.0 uM [1]
Solubility in DMSO 50 mg/mL (133.88 mM) [2]
Recommended Stock

i 50 mM
Concentration

) -80°C for 6 months, -20°C for 1
Storage (in DMSO) [11[3]
month
Visualizations

The following diagrams illustrate the experimental workflow for preparing the MIND4-19 stock
solution and the putative signaling pathway affected by this dual-action compound.

Preparation Storage & Use

Click to download full resolution via product page

Experimental workflow for MIND4-19 stock solution preparation.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://m.chemicalbook.com/SupplyInfo_2181371.htm
https://www.medchemexpress.com/mind4-19.html
https://dcchemicals.com/coa/COA_DC71744.html
https://dcchemicals.com/coa/COA_DC71744.html
https://www.medchemexpress.com/mind4-19.html
https://m.chemicalbook.com/SupplyInfo_2181371.htm
https://www.medchemexpress.com/mind4-19.html
https://dcchemicals.com/coa/COA_DC71744.html
https://www.benchchem.com/product/b3469586?utm_src=pdf-body
https://www.benchchem.com/product/b3469586?utm_src=pdf-body-img
https://www.benchchem.com/product/b3469586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3469586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

SIRT2 Pathway

)

/
/

/
IIInhibits Interaction with Nrf2

Nrf2 Plf'athway

Inhibition Deacetylation

Click to download full resolution via product page
Putative dual-action signaling pathway of MIND4-19.

Quality Control, Storage, and Handling

e Quality Control: Ensure the purity of MIND4-19 is greater than 98% as provided by the
supplier. The final stock solution should be clear and free of any visible precipitates.

o Storage: As previously mentioned, store aliquots of the MIND4-19 stock solution at -80°C for
up to 6 months or at -20°C for up to 1 month to maintain stability.[1][3] Avoid repeated freeze-
thaw cycles, which can lead to degradation of the compound.
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e Handling: MIND4-19 is for research use only. Standard laboratory safety precautions should
be followed, including the use of a lab coat, gloves, and safety glasses. Handle the
compound in a well-ventilated area. In case of contact with skin or eyes, rinse immediately
with plenty of water. Consult the Safety Data Sheet (SDS) for further information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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